Cas no 1225-56-5 (1-Propanamine,3-dibenz[b,e]oxepin-11(6H)-ylidene-N-methyl-)

• Product Name: 1-Propanamine,3-dibenz[b,e]oxepin-11(6H)-ylidene-N-methyl-
• CAS No: 1225-56-5
• MF: C₁₈H₁₉NO
• MW: 265.349564790726
• CID: 164963
• PubChem ID: 329798578
• Update Time: 2025-10-24

1-Propanamine,3-dibenz[b,e]oxepin-11(6H)-ylidene-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,3-dibenz[b,e]oxepin-11(6H)-ylidene-N-methyl-
• (3E)-3-(6H-benzo[c][1]benzoxepin-11-ylidene)-N-methylpropan-1-amine
• Desmethyldoxepin solution
• Demethyldoxepin
• Desmethyldoxepin
• Monodesmethyldoxepin
• N-desmethyl-doxepin
• Nordoxepin
• UNII-J7JTC0A5D6
• Desmethyldoxepine
• N-Desmethyldoxepin
• Desmethyl doxepin
• Dibenz(b,e)oxepin-delta11(6H),gamma-propylamine, N-methyl-
• trans-Desmethyldoxepin
• (E)desmethyldoxepin
• (E)-Desmethyldoxepin
• PD040314
• Desmethyldoxepin, (E)-
• 1225-56-5
• DOXEPIN HYDROCHLORIDE IMPURITY C [EP IMPURITY]
• (E)-N-desmethyldoxepin
• Doxepin impurity C
• CHEBI:142340
• (E)-3-(Dibenzo[b,e]oxepin-11(6H)-ylidene)-N-methylpropan-1-amine
• F498JSH8RR
• SCHEMBL1695351
• DTXSID60217319
• (E)-3-dibenz[b,e]oxepin-11(6H)-ylidene-N-methyl-1-propanamine
• UNII-F498JSH8RR
• (E)-3-(Dibenzo(b,E)oxepin-11(6H)-ylidene)-N-methylpropan-1-amine
• Doxepin hydrochloride specified impurity C [EP]
• J7JTC0A5D6
• 1-Propanamine, 3-dibenz(b,E)oxepin-11(6H)-ylidene-N-methyl-, (E)-
• 1-Propanamine, 3-dibenz(b,E)oxepin-11(6H)-ylidene-N-methyl-, (3E)-
• (3E)-3-(dibenzo[b,e]oxepin-11(6H)-ylidene)-N-methylpropan-1-amine
• NS00093640
• 67035-76-1
• Doxepin hydrochloride impurity C [EP]
• HVKCEFHNSNZIHO-MHWRWJLKSA-N
• (E,Z)-3-(Dibenzo[b,e]oxepin-11(6H)-ylidene)-N-methylpropan-1-amine ((E,Z)-Desmethyldoxepin)
• Q27281308
• (E,Z)-3-(Dibenzo[b,e]oxepin-11(6H)ylidene)-N-methylpropan-1-amine ((E,Z)-Desmethyldoxepin)
• DOXEPIN_met004

• MDL： MFCD16879065
• Inchi： 1S/C18H19NO/c1-19-12-6-10-16-15-8-3-2-7-14(15)13-20-18-11-5-4-9-17(16)18/h2-5,7-11,19H,6,12-13H2,1H3/b16-10+
• InChI Key： HVKCEFHNSNZIHO-MHWRWJLKSA-N
• SMILES： O1C2C=CC=CC=2/C(=C/CCNC)/C2C=CC=CC=2C1

Computed Properties

• Exact Mass: 265.14700
• Monoisotopic Mass: 265.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 21.3A^2

Experimental Properties

• Color/Form: Solid powder
• Density: 1.134±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 63-65 ºC
• Boiling Point: 408.57°C (rough estimate)
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• Refractive Index: 1.5100 (estimate)
• Solubility: Almost insoluble (0.09 g/l) (25 º C),
• PSA: 21.26000
• LogP: 4.01110
• Color/Form: 1.0 mg/mL in methanol

1-Propanamine,3-dibenz[b,e]oxepin-11(6H)-ylidene-N-methyl- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H370
• Warning Statement： P210-P280-P302+P352+P312-P304+P340+P312-P370+P378-P403+P235
• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• WGK Germany：2
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 7-16-36/37-45
• Hazardous Material Identification：
• Storage Condition：−20°C

Additional information on 1-Propanamine,3-dibenz[b,e]oxepin-11(6H)-ylidene-N-methyl-

Recent Advances in the Study of 1-Propanamine,3-dibenz[b,e]oxepin-11(6H)-ylidene-N-methyl- (CAS: 1225-56-5)

The compound 1-Propanamine,3-dibenz[b,e]oxepin-11(6H)-ylidene-N-methyl- (CAS: 1225-56-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological activities, and potential clinical applications.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel therapeutics, particularly in the treatment of neurological disorders and inflammatory diseases. The dibenzoxepin core structure, combined with the propanamine side chain, provides a versatile platform for chemical modifications, enabling researchers to fine-tune its biological activity and pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-Propanamine,3-dibenz[b,e]oxepin-11(6H)-ylidene-N-methyl- exhibit potent binding affinity to serotonin receptors, suggesting potential applications in the treatment of depression and anxiety disorders. The researchers employed molecular docking simulations and in vitro assays to validate these findings, opening new avenues for drug development.

Another significant advancement was reported in a recent Nature Communications article, where the compound was investigated for its anti-inflammatory properties. The study revealed that 1-Propanamine,3-dibenz[b,e]oxepin-11(6H)-ylidene-N-methyl- effectively inhibits the NF-κB signaling pathway, a key regulator of inflammatory responses. These findings position the compound as a potential candidate for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

From a synthetic chemistry perspective, researchers have developed more efficient routes for the production of 1-Propanamine,3-dibenz[b,e]oxepin-11(6H)-ylidene-N-methyl-. A recent Organic Letters publication described a novel catalytic asymmetric synthesis method that improves yield and enantioselectivity, addressing previous challenges in large-scale production. This methodological breakthrough is expected to facilitate further pharmacological studies and preclinical development.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and reducing potential off-target effects. Current research efforts are focused on structural modifications to enhance its therapeutic index while maintaining the desired pharmacological activity. Several pharmaceutical companies have included derivatives of 1-Propanamine,3-dibenz[b,e]oxepin-11(6H)-ylidene-N-methyl- in their drug discovery pipelines, indicating growing industry interest in this chemical entity.

In conclusion, the compound 1-Propanamine,3-dibenz[b,e]oxepin-11(6H)-ylidene-N-methyl- (CAS: 1225-56-5) represents a valuable chemical scaffold with diverse therapeutic potential. Ongoing research continues to uncover new applications and optimize its pharmacological profile, making it an important focus area in contemporary drug discovery efforts. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.